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Compound of Interest

Compound Name:
1-(2-Amino-4,5-

dimethoxyphenyl)ethanone

Cat. No.: B1268869 Get Quote

For researchers, scientists, and drug development professionals, the procurement of high-

purity analytical standards is a critical first step in ensuring the accuracy and reproducibility of

experimental results. This guide provides a comparative overview of commercially available

analytical standards for 2'-Amino-4',5'-dimethoxyacetophenone, a key intermediate in various

synthetic pathways and a compound of interest for its potential biological activities. We present

a summary of supplier specifications, representative analytical data, and detailed experimental

protocols to aid in the selection and application of this crucial reagent.

Supplier Specifications
A survey of prominent chemical suppliers reveals the availability of 2'-Amino-4',5'-

dimethoxyacetophenone with generally high purity. The following table summarizes the key

specifications from a selection of vendors. Researchers are advised to request lot-specific

Certificates of Analysis for the most accurate information.
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Supplier CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Purity
Specification

Biosynth 4101-30-8 C₁₀H₁₃NO₃ 195.22 -

CP Lab Safety 4101-30-8 C₁₀H₁₃NO₃ 195.22 min 98%

Sigma-Aldrich 4101-30-8 C₁₀H₁₃NO₃ 195.22 -

Cenmed 4101-30-8 C₁₀H₁₃NO₃ 195.22 >98.0%

Fisher Scientific 4101-30-8 C₁₀H₁₃NO₃ 195.22 -

Simson Pharma 4101-30-8 C₁₀H₁₃NO₃ 195.22 -

Santa Cruz

Biotechnology
4101-30-8 C₁₀H₁₃NO₃ 195.22 -

TCI Chemicals 4101-30-8 C₁₀H₁₃NO₃ 195.22 >98.0%(GC)(T)

Lab Pro Inc. 4101-30-8 C₁₀H₁₃NO₃ 195.22 Min. 98.0 (GC,T)

Representative Analytical Data
While a specific Certificate of Analysis for 2'-Amino-4',5'-dimethoxyacetophenone was not

publicly available at the time of this guide's compilation, the following tables present

representative analytical data based on structurally similar compounds and established

analytical techniques. This information serves as a practical reference for quality control and

characterization.

High-Performance Liquid Chromatography (HPLC)
Parameter Value

Purity (by area %) ≥ 98.0%

Retention Time Dependent on specific method conditions

Wavelength of Detection ~254 nm

Nuclear Magnetic Resonance (NMR) Spectroscopy
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¹H NMR (Representative Data)

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~7.1 (example) s 1H Ar-H

~6.4 (example) s 1H Ar-H

~4.5 (example) br s 2H -NH₂

3.89 (example) s 3H -OCH₃

3.85 (example) s 3H -OCH₃

2.50 (example) s 3H -C(O)CH₃

¹³C NMR (Representative Data)

Chemical Shift (δ) ppm Assignment

~198 (example) C=O

~155 (example) Ar-C

~145 (example) Ar-C

~115 (example) Ar-C

~110 (example) Ar-C

~100 (example) Ar-C

~98 (example) Ar-C

56.2 (example) -OCH₃

55.8 (example) -OCH₃

26.5 (example) -C(O)CH₃

Mass Spectrometry (MS)
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Parameter Value

Molecular Ion [M+H]⁺ ~196.0968 m/z

Major Fragment Ions Dependent on ionization technique

Experimental Protocols
The following are detailed methodologies for key analytical techniques that can be adapted for

the analysis of 2'-Amino-4',5'-dimethoxyacetophenone.

High-Performance Liquid Chromatography (HPLC)
Protocol

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water (containing 0.1% formic acid for improved

peak shape).

Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

Detection: UV at 254 nm.

Sample Preparation: Dissolve a known concentration of the analytical standard in the mobile

phase or a suitable solvent like methanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Protocol

Instrumentation: A 400 MHz or higher field NMR spectrometer.

Solvent: Deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆).
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Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.5-0.7 mL of the

deuterated solvent.

¹H NMR Acquisition: Acquire spectra with a sufficient number of scans to achieve a good

signal-to-noise ratio.

¹³C NMR Acquisition: Acquire proton-decoupled ¹³C NMR spectra.

Mass Spectrometry (MS) Protocol
Instrumentation: A mass spectrometer, typically coupled with an HPLC system (LC-MS) or a

direct infusion source.

Ionization Source: Electrospray ionization (ESI) in positive ion mode is generally suitable for

this compound.

Mass Analyzer: A quadrupole, time-of-flight (TOF), or Orbitrap analyzer.

Sample Preparation: Prepare a dilute solution of the sample in a solvent compatible with the

ionization source (e.g., methanol or acetonitrile with 0.1% formic acid).

Visualizing Analytical Workflows and Biological
Pathways
To further aid researchers, the following diagrams, generated using the DOT language,

illustrate a typical analytical workflow and the biological signaling pathway in which 2'-Amino-

4',5'-dimethoxyacetophenone has been implicated.
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Caption: A typical workflow for sourcing and utilizing an analytical standard.

It has been reported that 2'-Amino-4',5'-dimethoxyacetophenone acts as a topoisomerase

inhibitor and targets the epidermal growth factor receptor (EGFR) signaling pathway.[1] The

following diagram illustrates a simplified representation of this critical cellular pathway.
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Caption: Simplified EGFR signaling pathway and the inhibitory role of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3′,4′-Dimethoxyacetophenone, 98%, COA, Certificate of Analysis, 1131-62-0, D 1115
[ottokemi.com]

To cite this document: BenchChem. [Sourcing Analytical Standards for 2'-Amino-4',5'-
dimethoxyacetophenone: A Comparative Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1268869#sourcing-analytical-standards-
for-2-amino-4-5-dimethoxyacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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